Cas no 1249958-78-8 (1-(5-chlorothiophen-2-yl)propan-2-one)

• Product Name: 1-(5-chlorothiophen-2-yl)propan-2-one
• CAS No: 1249958-78-8
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 5177695
• PubChem ID: 62620784
• Update Time: 2025-06-22

1-(5-chlorothiophen-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)propan-2-one

• Inchi： 1S/C7H7ClOS/c1-5(9)4-6-2-3-7(8)10-6/h2-3H,4H2,1H3
• InChI Key： HOODHAMESLGVMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(C)=O)S1

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-(5-chlorothiophen-2-yl)propan-2-one

1-(5-Chlorothiophen-2-yl)propan-2-one: A Comprehensive Overview

1-(5-Chlorothiophen-2-yl)propan-2-one, identified by the CAS number 1249958-78-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a thiophene ring substituted with a chlorine atom at the 5-position and a propanone group attached at the 2-position of the thiophene ring. This configuration imparts distinctive chemical properties that make it a valuable subject for research.

The synthesis of 1-(5-Chlorothiophen-2-yl)propan-2-one involves a multi-step process, often utilizing advanced organic synthesis techniques such as nucleophilic aromatic substitution or coupling reactions. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity, which are critical for its application in pharmaceuticals. The compound's stability under various conditions has also been extensively studied, revealing its resistance to oxidative degradation, making it suitable for long-term storage and use in diverse environments.

In terms of chemical properties, 1-(5-Chlorothiophen-2-yl)propan-2-one exhibits a high degree of solubility in organic solvents, which facilitates its use in solution-based reactions. Its electronic structure, influenced by the electron-withdrawing chlorine substituent on the thiophene ring, contributes to its reactivity in various chemical transformations. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

The application of CAS No. 1249958-78-8 extends beyond pharmaceuticals into materials science, where it is being explored for its potential as a precursor in the development of advanced materials such as conductive polymers and sensors. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and electronic devices.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of 1-(5-Chlorothiophen-2-yl)propan-2-one with biological targets at an atomic level. These studies have provided insights into its binding affinity and selectivity, which are crucial for drug design. Additionally, green chemistry approaches are being employed to develop more sustainable methods for synthesizing this compound, aligning with global efforts to reduce environmental impact.

In conclusion, 1-(5-Chlorothiophen-2-yl)propan-2-one, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its applications span multiple disciplines, and ongoing studies promise to unlock further potential uses that could significantly impact various industries.